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Compound of Interest

Compound Name:
(N,N-Dimethyl-1-butanamine)

Zolmitriptan Dimer

CAS No.: 1350928-05-0

Cat. No.: B580352

Get Quote

Executive Technical Summary
The (N,N-Dimethyl-1-butanamine) Zolmitriptan Dimer (CAS: 1350928-05-0) is a high-

molecular-weight impurity formed through the condensation of two Zolmitriptan molecules with

a specific aldehyde precursor, 4-(dimethylamino)butanal.

Designated as USP Related Compound F and EP Impurity C, this molecule represents a "bis-

indole" structure where the C2 positions of two Zolmitriptan indole rings are bridged by a 4-

(dimethylamino)butane-1,1-diyl linker. Its presence is a Critical Quality Attribute (CQA) in drug

substance manufacturing, serving as a marker for the purity of reagents used in the synthesis

of the tryptamine core.
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Property Specification

Common Name
(N,N-Dimethyl-1-butanamine) Zolmitriptan

Dimer

Pharmacopeial Designation USP Related Compound F; EP Impurity C

CAS Registry Number 1350928-05-0

Molecular Formula C₃₈H₅₃N₇O₄

Molecular Weight 671.87 g/mol

Monoisotopic Mass 671.4159 Da

Structural Class Geminal Bis-indole (2,2'-linked)

Detailed Chemical Structure Elucidation
The Core Scaffold
The molecule consists of two identical (S)-Zolmitriptan moieties. Zolmitriptan itself is a

tryptamine derivative substituted at the C3 position with an N,N-dimethylaminoethyl chain and

at the C5 position with an (S)-4-methyl-2-oxazolidinone group.

In the dimer, these two Zolmitriptan units are connected at their respective C2 positions (the

carbon adjacent to the indole nitrogen). This C2-connectivity is characteristic of electrophilic

aromatic substitution on 3-substituted indoles, where the C2 position is the most nucleophilic

site remaining.

The Linker Moiety
The bridging unit is a 4-(dimethylamino)butylidene group (also referred to as 4-

(dimethylamino)butane-1,1-diyl).

Bridgehead Carbon: The central carbon atom connecting the two indole rings is derived from

the carbonyl carbon of the aldehyde precursor.

Pendant Chain: Extending from the bridgehead carbon is a propyl-dimethylamine chain: -

(CH₂)₃-N(CH₃)₂.
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Stereochemistry
Fixed Centers: The two oxazolidinone rings retain the (S) configuration from the parent

Zolmitriptan.

Bridgehead Center: The central methine carbon (C1 of the butyl chain) becomes a

stereocenter upon binding to two Zolmitriptan units. However, because the two attached

Zolmitriptan ligands are chiral and identical (S,S), the bridgehead carbon creates a pseudo-

asymmetric center, potentially resulting in diastereomers. In practice, this impurity is often

analyzed as a mixture or a single resolved peak depending on the chromatographic method.

IUPAC Nomenclature
The systematic name reflects the symmetry of the molecule: 2,2'-[4-(Dimethylamino)butane-

1,1-diyl]bis(5-{[(4S)-2-oxo-1,3-oxazolidin-4-yl]methyl}-3-[2-(dimethylamino)ethyl]-1H-indole)

Mechanistic Formation Pathway[2]
The formation of this dimer follows a classic acid-catalyzed bis-indole condensation. The

reaction is driven by the presence of 4-(dimethylamino)butanal, which is the hydrolyzed form of

the acetal reagent 4,4-Diethoxy-N,N-dimethyl-1-butanamine (Zolmitriptan Related Compound

H).

Reaction Mechanism
Precursor Hydrolysis: The acetal impurity (Related Compound H) hydrolyzes under acidic

conditions to form the reactive aldehyde: 4-(dimethylamino)butanal.

Activation: The aldehyde carbonyl oxygen is protonated, increasing its electrophilicity.

First Addition: The C2 position of a Zolmitriptan molecule attacks the activated carbonyl,

forming a hemiaminal-like intermediate (alcohol).

Dehydration: The intermediate loses water to form an electrophilic iminium/carbenium ion.

Second Addition: A second Zolmitriptan molecule attacks the electrophilic center at its C2

position, forming the stable bis-indole dimer.
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Pathway Diagram (DOT)
The following diagram illustrates the critical pathway from the acetal impurity to the final dimer.
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Figure 1: Reaction pathway showing the acid-catalyzed condensation of Zolmitriptan with the

aldehyde impurity derived from Related Compound H.

Analytical Characterization & Detection
Detecting this dimer requires specific chromatographic conditions due to its high molecular

weight and basicity (containing three tertiary amine groups).

Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI) in Positive Mode.

Parent Ion: The molecule readily protonates. Look for the

peak at m/z 672.4.

Fragmentation Pattern:

Cleavage of the bridge often yields the Zolmitriptan monomer ion (m/z ~288).

Loss of the dimethylamine fragments from the side chains.

HPLC/UPLC Profiling
Column: C18 Reverse Phase (High pH stability columns preferred due to basic nature).
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Mobile Phase: Ammonium bicarbonate (pH 10) or Formic acid (pH 2.5) gradients with

Acetonitrile.

Retention: Due to the doubled hydrophobic surface area (two indole cores), the dimer elutes

significantly later than the Zolmitriptan monomer (Relative Retention Time ~ 1.5 - 2.0

depending on method).

Comparison of Related Impurities
The table below distinguishes the target dimer from other common Zolmitriptan impurities.

Impurity Name
Common
Designation

Structure Feature Molecular Weight

(N,N-Dimethyl-1-

butanamine) Dimer

USP RC F / EP

Impurity C
Butylidene Bridge 671.9

Methylene Dimer
Zolmitriptan

Methylene Dimer
Formaldehyde Bridge ~587.7

N-Oxide Zolmitriptan N-Oxide Oxygen on Amine 303.4

N-Desmethyl
USP RC A / EP

Impurity G
Loss of Methyl group 273.3
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Available at: [https://www.benchchem.com/product/b580352/docs#technical-guide-chemical-
structure-characterization-of-n-n-dimethyl-1-butanamine-zolmitriptan-dimer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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